Cas no 933685-71-3 (4-methylpyrimidine-5-carbaldehyde)
933685-71-3 structure
Product Name:4-methylpyrimidine-5-carbaldehyde
CAS No:933685-71-3
MF:C6H6N2O
MW:122.12464094162
CID:3032191
PubChem ID:20285334
Update Time:2025-04-21
4-methylpyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-methylpyrimidine-5-carbaldehyde
- SCHEMBL6338655
- AKOS006282061
- CS-0282392
- EN300-136532
- O11269
- 933685-71-3
- 817-699-0
-
- MDL: MFCD09863204
- Inchi: 1S/C6H6N2O/c1-5-6(3-9)2-7-4-8-5/h2-4H,1H3
- InChI Key: WVJQNZDDJVKNTJ-UHFFFAOYSA-N
- SMILES: O=CC1=CN=CN=C1C
Computed Properties
- Exact Mass: 122.048012819g/mol
- Monoisotopic Mass: 122.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 42.8Ų
4-methylpyrimidine-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M222598-250mg |
4-Methylpyrimidine-5-carbaldehyde |
933685-71-3 | 250mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M222598-500mg |
4-Methylpyrimidine-5-carbaldehyde |
933685-71-3 | 500mg |
$ 65.00 | 2022-06-02 | ||
| TRC | M222598-2.5g |
4-Methylpyrimidine-5-carbaldehyde |
933685-71-3 | 2.5g |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M61480-250mg |
4-Methylpyrimidine-5-carbaldehyde |
933685-71-3 | 250mg |
¥4612.0 | 2021-09-08 | ||
| Enamine | EN300-136532-0.05g |
4-methylpyrimidine-5-carbaldehyde |
933685-71-3 | 0.05g |
$347.0 | 2023-06-06 | ||
| Enamine | EN300-136532-0.1g |
4-methylpyrimidine-5-carbaldehyde |
933685-71-3 | 0.1g |
$518.0 | 2023-06-06 | ||
| Enamine | EN300-136532-0.25g |
4-methylpyrimidine-5-carbaldehyde |
933685-71-3 | 0.25g |
$743.0 | 2023-06-06 | ||
| Enamine | EN300-136532-0.5g |
4-methylpyrimidine-5-carbaldehyde |
933685-71-3 | 0.5g |
$1170.0 | 2023-06-06 | ||
| Enamine | EN300-136532-1.0g |
4-methylpyrimidine-5-carbaldehyde |
933685-71-3 | 1g |
$1500.0 | 2023-06-06 | ||
| Enamine | EN300-136532-2.5g |
4-methylpyrimidine-5-carbaldehyde |
933685-71-3 | 2.5g |
$2940.0 | 2023-06-06 |
4-methylpyrimidine-5-carbaldehyde Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:933685-71-3)4-methylpyrimidine-5-carbaldehyde
Order Number:A1094630
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:13
Price ($):3118.0
Email:sales@amadischem.com
4-methylpyrimidine-5-carbaldehyde Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:933685-71-3)4-methylpyrimidine-5-carbaldehyde
Purity:99%
Quantity:10g
Price ($):3118.0